Cas no 131179-95-8 (Efaproxiral)

• Product Name: Efaproxiral
• CAS No: 131179-95-8
• MF: C₂₀H₂₃NO₄
• MW: 341.40092587471
• CID: 64098
• PubChem ID: 122335
• Update Time: 2025-04-18

Efaproxiral Chemical and Physical Properties

Names and Identifiers

• 2-(4-(2-((3,5-Dimethylphenyl)amino)-2-oxoethyl)phenoxy)-2-methylpropanoic acid
• 2-[4-(3,5-Dimethylphenylcarbamoylmethyl)phenoxy]-2-methylpropionic acid
• Efaproxiral
• 2-[4-[2-(3,5-dimethylanilino)-2-oxoethyl]phenoxy]-2-methylpropanoic acid
• RSR13
• 2-(4-(((3,5-dimethylanilino)carbonyl)methyl)phenoxy)-2-methylpropionic acid
• 2-[4-((((3,5-dimethylphenyl)-amino)carbonyl)methyl)phenoxy]-2-methyl propionic acid
• 2-Dacmpp
• Efaproxyn
• faproxiral
• EFAPROXIRALUM
• Efaproxiral free acid
• Efaproxiral [USAN:INN]
• 131179-95-8
• UNII-J81E81G364
• Q5347186
• BCP21583
• NS00068466
• D03961
• J81E81G364
• 2-(4-{[(3,5-dimethylphenyl)carbamoyl]methyl}phenoxy)-2-methylpropanoic acid
• Propanoic acid, 2-[4-[2-[(3,5-dimethylphenyl)amino]-2-oxoethyl]phenoxy]-2-methyl-
• AC-5018
• EFAPROXIRAL [INN]
• HY-13619
• F85273
• CS-4950
• Rsr 13
• SCHEMBL1649963
• 2-(4-((3,5-Dimethylphenyl)amino)-2-oxoethyl)phenoxy)-2-methylpropanic acid
• MS-25216
• RSR-13
• Propanoic acid, 2-(4-(2-((3,5-dimethylphenyl)amino)-2-oxoethyl)phenoxy)-2-methyl-
• NCGC00390260-01
• 2-{4-[(3,5-DIMETHYLANILINO)-CARBONYL-METHYL]-PHENOXY}-2-METHYLPROPIONIC ACID
• Efaproxiral [USAN]
• EFAPROXIRAL [WHO-DD]
• CHEMBL18901
• BNFRJXLZYUTIII-UHFFFAOYSA-N
• EN300-18568053
• 2-[4-[(3,5-Dimethylphenyl)amino]-2-oxoethyl]phenoxy]-2-methylpropanic acid
• AKOS016003776
• DB08486
• Efaproxiral (USAN/INN)
• EFAPROXIRAL [MI]
• FT-0667823
• 2-(4-{2-[(3,5-dimethylphenyl)amino]-2-oxoethyl}phenoxy)-2-methylpropanoic acid
• EFAPROXIRAL [VANDF]
• EFAPROXIRAL [MART.]
• RQ3
• DTXSID40156934
• BRD-K37355418-236-01-6
• Propanoic acid, 2-[4-[2-[(3,5-dimethylphenyl)amino]-2-oxoethyl]phenoxy]-2-methyl-; 2-[4-[2-[(3,5-Dimethylphenyl)amino]-2-oxoethyl]phenoxy]-2-methylpropanoic acid; 2-[4-[(3,5-Dimethylanilino carbonyl)methyl]phenoxy]-2-methylpropionic acid; 2-[4-[[[(3,5-Dimethylphenyl)amino]carbonyl]methyl]phenoxy]-2-methylpropionic acid; Efaproxiral; RSR 13

• MDL： MFCD00899086
• Inchi： 1S/C20H23NO4/c1-13-9-14(2)11-16(10-13)21-18(22)12-15-5-7-17(8-6-15)25-20(3,4)19(23)24/h5-11H,12H2,1-4H3,(H,21,22)(H,23,24)
• InChI Key： BNFRJXLZYUTIII-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)CC(NC1C=C(C)C=C(C)C=1)=O)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 341.16300
• Monoisotopic Mass: 341.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Melting Point: 48-50°C
• PSA: 75.63000
• LogP: 3.79960

Efaproxiral Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives